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Compound of Interest

Compound Name: Propylene glycol monopalmitate

CAS No.: 29013-28-3

Cat. No.: B15551273

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Propylene glycol monopalmitate is a monoester of propylene glycol and palmitic acid,

belonging to the broader class of propylene glycol esters. These esters are utilized in a wide

range of cosmetic and pharmaceutical applications, primarily serving as skin-conditioning

agents, emollients, and emulsifiers. This technical guide provides a comprehensive overview of

the available safety and toxicity data for propylene glycol monopalmitate, drawing upon

information from studies on structurally related compounds and the constituent moieties,

propylene glycol and palmitic acid. The assessment of safety is largely based on a read-across

approach, a scientifically accepted method for predicting the toxicological properties of a

substance by using data from similar chemicals.
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Property Value

Chemical Name Propane-1,2-diyl palmitate

Synonyms
1,2-Propanediol monopalmitate; Palmitic acid,

monoester with propane-1,2-diol

CAS Number 29013-28-3

Molecular Formula C₁₉H₃₈O₃

Molecular Weight 314.5 g/mol

Metabolism and Pharmacokinetics
Upon oral or dermal application, it is anticipated that propylene glycol esters, including the

monopalmitate, undergo hydrolysis by esterase enzymes to yield propylene glycol and the

corresponding fatty acid—in this case, palmitic acid.[1] Both propylene glycol and palmitic acid

are endogenous substances with well-characterized metabolic pathways.

Propylene glycol is absorbed and metabolized in the liver to lactic and pyruvic acids, which are

then integrated into the Krebs cycle for energy production or converted to glucose.[1] Palmitic

acid, a common saturated fatty acid, is readily metabolized through β-oxidation for energy.

Studies with radiolabeled propylene glycol monostearate have demonstrated its ready

metabolism following ingestion.[1]
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Figure 1: Anticipated metabolic pathway of Propylene Glycol Monopalmitate.
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Toxicological Data
The toxicological profile of propylene glycol monopalmitate is largely inferred from data on

similar propylene glycol esters, such as the stearate, laurate, and oleate, as compiled in

comprehensive safety assessments by the Cosmetic Ingredient Review (CIR) Expert Panel.[1]

Acute Oral Toxicity
Acute oral toxicity studies on various propylene glycol esters consistently demonstrate a low

order of toxicity.

Substance Species LD₅₀ (g/kg bw) Reference

Propylene Glycol

Monostearate
Rat > 25.8 [1]

Propylene Glycol

Laurate
Rat > 34.6 [1]

Propylene Glycol Rat 20.0 [2]

Propylene Glycol Mouse 22.0 [2]

Propylene Glycol Rabbit 18.5 [2]

Palmitic Acid Rat > 10.0 [3]

Based on these data, propylene glycol monopalmitate is expected to have a very low acute

oral toxicity.

Dermal and Ocular Irritation
Studies on propylene glycol esters indicate they are generally non-to-mildly irritating to the skin

and eyes.

Dermal Irritation
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Substance Species Concentration Result Reference

Propylene Glycol

Stearate
Rabbit Undiluted Non-irritating [1]

Propylene Glycol

Laurate
Rabbit Undiluted Slightly irritating [1]

Propylene Glycol Rabbit Undiluted
Minimal to no

irritation
[1]

Palmitic Acid Guinea Pig
10% in

petrolatum
Non-irritating [3]

Ocular Irritation

Substance Species Concentration Result Reference

Propylene Glycol

Stearate
Rabbit Undiluted Non-irritating [1]

Propylene Glycol Rabbit Undiluted
Mild, transient

irritation
[4]

Skin Sensitization
Propylene glycol esters have not been found to be significant skin sensitizers in animal or

human studies.

Substance Test Type Species Result Reference

Propylene Glycol

Stearate SE

Guinea Pig

Sensitization
Guinea Pig Not a sensitizer [1]

Propylene Glycol

(formulations)
HRIPT Human Not a sensitizer [5]

Palmitic Acid - -
Not expected to

be a sensitizer
[3]
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Genotoxicity
In vitro microbial assays for mutagenicity have been conducted on propylene glycol

monostearate with negative results.[1] Both propylene glycol and palmitic acid are also not

considered to be genotoxic.

Substance Assay Result Reference

Propylene Glycol

Monostearate
Ames Test Negative [1]

Propylene Glycol Multiple assays Negative [6]

Palmitic Acid Ames Test Negative [3]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of cosmetic ingredients are

typically based on internationally recognized guidelines, such as those from the Organisation

for Economic Co-operation and Development (OECD).
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Figure 2: General workflow for an acute oral toxicity study.

Objective: To determine the acute oral toxicity of a substance.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b15551273/docs?utm_src=pdf-body-img#propylene-glycol-monopalmitate-a-technical-guide-to-safety-and-toxicity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551273?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test System: Typically, young adult female rats.

Procedure: Following a period of acclimatization and fasting, a single dose of the test

substance is administered by oral gavage. Animals are observed for mortality, clinical signs

of toxicity, and changes in body weight for up to 14 days. A gross necropsy is performed at

the end of the study.

Dermal Irritation (Based on OECD 404)
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Figure 3: General workflow for a dermal irritation study.
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Objective: To assess the potential of a substance to cause skin irritation.

Test System: Typically, albino rabbits.

Procedure: The test substance is applied to a small area of clipped skin and covered with an

occlusive dressing for 4 hours. After removal, the skin is evaluated for erythema and edema

at specified intervals (1, 24, 48, and 72 hours) and scored. Observations continue for up to

14 days to assess the reversibility of any effects.[3][4][7][8][9]
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Figure 4: Workflow for a Human Repeat Insult Patch Test (HRIPT).

Objective: To determine the potential of a substance to induce skin sensitization in humans.

Test System: Human volunteers.

Procedure: The test involves two phases: an induction phase and a challenge phase.[10][11]

[12][13] During induction, the test material is repeatedly applied to the same skin site for

several weeks. Following a rest period, a challenge patch is applied to a naive skin site. The

development of an allergic reaction at the challenge site indicates sensitization.

Conclusion
Based on the comprehensive safety data available for structurally similar propylene glycol

esters and the well-established safety profiles of its hydrolysis products, propylene glycol and

palmitic acid, propylene glycol monopalmitate is considered to be safe for use in cosmetic

and pharmaceutical applications under the current practices of use and concentration. The

available data indicate a low potential for acute toxicity, skin and eye irritation, and skin

sensitization. Furthermore, the substance is not considered to be genotoxic. This safety

assessment is supported by the long history of safe use of propylene glycol esters in consumer

products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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